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Compound of Interest

Compound Name: Dapagliflozin

Cat. No.: B1669812 Get Quote

The following guidelines provide essential safety and logistical information for the proper

disposal of dapagliflozin, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring personnel safety and

environmental protection.

Regulatory Framework
In the United States, the disposal of pharmaceutical waste is primarily regulated by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[1][2][3] Healthcare facilities and laboratories must also comply with regulations from

the Drug Enforcement Administration (DEA) for controlled substances and potentially more

stringent state-level rules.[1][2][4] In 2019, the EPA introduced regulations, often referred to as

Subpart P, which specifically address the management of hazardous waste pharmaceuticals by

healthcare facilities.[2][5] A key aspect of these regulations is the prohibition of flushing

hazardous waste pharmaceuticals down drains.[2]

Hazard Profile and Safety Precautions
Dapagliflozin is classified as harmful if swallowed and can cause serious eye damage.[6] It

may also cause skin and respiratory irritation.[7] Therefore, appropriate personal protective

equipment (PPE) must be worn when handling this compound.

Recommended Personal Protective Equipment (PPE):
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Eye Protection: Use appropriate safety glasses or chemical safety goggles.[6][7]

Hand Protection: Wear suitable chemical-resistant gloves (e.g., standard BS EN 374:2003).

[6]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[6]

[7] A lab coat is standard.

Respiratory Protection: If there is a risk of dust formation or aerosol inhalation, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[7]

Work Environment: All handling should ideally occur in a well-ventilated area or a chemical

fume hood.[6] Ensure the laboratory is equipped with a safety shower and an eye wash

station.[6]

Step-by-Step Disposal Protocol
Step 1: Waste Characterization Determine if the dapagliflozin waste is considered hazardous.

While dapagliflozin is not explicitly a P- or U-listed hazardous waste under RCRA, any waste

exhibiting characteristics of ignitability, corrosivity, reactivity, or toxicity must be managed as

hazardous waste.[3] Consult your institution's Environmental Health and Safety (EHS)

department for guidance on classifying chemical waste.

Step 2: Segregation and Containment

Pure Dapagliflozin (Unused/Expired): Keep the compound in its original or a clearly labeled,

sealed container. Do not mix with other chemical waste unless directed by your EHS office.

Contaminated Labware: Items such as gloves, weighing papers, and pipette tips that are

grossly contaminated with dapagliflozin should be collected in a designated, sealed

container lined with a plastic bag.

Empty Containers: Dispose of empty containers as hazardous or toxic waste in accordance

with national legislation.[6]

Solutions: Aqueous solutions containing dapagliflozin should not be disposed of down the

drain.[6][8][9] Collect them in a compatible, sealed, and clearly labeled waste container.
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Step 3: Final Disposal

The primary recommended disposal method for dapagliflozin waste is incineration at a

licensed hazardous material disposal facility.[2][8]

Arrange for collection by a specialized, licensed waste disposal company.[6][8] Your

institution's EHS department will have established procedures and approved vendors for this

service.

Never dispose of dapagliflozin or its contaminated materials in the regular trash or down the

sanitary sewer.[2][4][8][9]

Step 4: Accidental Spill Response

Evacuate personnel from the immediate area and ensure adequate ventilation.[6][10]

Wear the appropriate PPE as described above.[10]

Avoid the generation of dust.[8]

For powder spills, cover with a plastic sheet to minimize spreading.[9] Gently sweep or

vacuum the material into a suitable container for disposal.[7][8]

For solutions, absorb the spill with an inert, non-combustible material (e.g., diatomite,

universal binders).[10]

Place all cleanup materials into a sealed, labeled container for hazardous waste disposal.[6]

[10]

Decontaminate the spill area and any affected equipment.[10]

Quantitative Environmental Data for Dapagliflozin
The following table summarizes key environmental fate and ecotoxicology data for

dapagliflozin.
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Parameter Value Reference Protocol Source

Environmental Risk

PEC/PNEC Ratio =

9.2 x 10⁻⁵

(Insignificant Risk)

ECHA Guidance [11]

Persistence

Not readily

biodegradable (11%

after 28 days)

OECD 301F [11]

Slowly degraded in

the environment
OECD 301F & 308 [12]

Bioaccumulation

Low potential for

bioaccumulation (Log

D at pH 7.4 = 1.1)

OECD 107/117 [11][12]

Water Solubility 538 mg/L at pH 7 OECD 105 [12]

Predicted No Effect

Concentration (PNEC)
100 µg/L

Based on chronic

toxicity to Pimephales

promelas

[11][12]

Predicted

Environmental

Concentration (PEC)

0.0092 µg/L
Based on European

per capita use
[11]

Summary of Cited Experimental Protocols
The environmental risk assessment of dapagliflozin relies on standardized methodologies

established by the Organisation for Economic Co-operation and Development (OECD).

OECD 301F (Ready Biodegradability: Manometric Respirometry Test): This protocol

assesses the aerobic biodegradability of a chemical in an aqueous medium. The test

measures oxygen consumption over 28 days by microorganisms exposed to the test

substance. A low percentage of degradation, as seen with dapagliflozin (11%), indicates the

substance is not "readily biodegradable."[11]

OECD 308 (Aerobic and Anaerobic Transformation in Aquatic Sediment Systems): This study

evaluates the transformation and degradation of a chemical in a more complex system
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containing both water and sediment. It helps determine the substance's persistence and its

tendency to partition between the water and sediment phases. For dapagliflozin, this study

showed rapid dissipation from water to sediment, followed by extensive degradation.[11]

OECD 105 (Water Solubility): This test determines the saturation mass concentration of a

substance in water at a given temperature. Dapagliflozin's solubility was measured at

different pH levels.[12]

OECD 107/117 (Partition Coefficient n-octanol/water): This protocol measures the octanol-

water partition coefficient (Log P or Log D), which indicates a chemical's potential to

bioaccumulate in organisms. The low value for dapagliflozin suggests it is unlikely to

bioaccumulate.[11][12]

Dapagliflozin Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

dapagliflozin waste in a laboratory setting.
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Dapagliflozin Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Characterize Waste
(Consult EHS Office)

Hazardous Waste

Exhibits hazardous characteristics
(Toxicity, etc.)

Non-Hazardous Waste
(Unlikely for Pure Chemical)

Confirmed non-hazardous
by EHS

Step 3: Segregate and Contain
(Labeled, Sealed Container)

DO NOT Dispose in Sink or Trash Step 4: Arrange Collection
by Licensed Disposal Company

Step 5: Final Disposal
(Incineration)

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of dapagliflozin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sdmedwaste.com [sdmedwaste.com]

2. Managing Pharmaceutical Waste | Stericycle [stericycle.com]

3. danielshealth.com [danielshealth.com]

4. Medical Waste Management Program [cdph.ca.gov]

5. epa.gov [epa.gov]

6. medkoo.com [medkoo.com]

7. fishersci.com [fishersci.com]

8. cleanchemlab.com [cleanchemlab.com]

9. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]

10. file.medchemexpress.com [file.medchemexpress.com]

11. astrazeneca.com [astrazeneca.com]

12. Qtern (Filmdragerad tablett 5 mg/10 mg) • Fass vy | FASS Vård [fass.se]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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